Cas no 2219374-16-8 (2-(3,3-Difluorocyclobutyl)-2-methoxyacetic acid)

2-(3,3-Difluorocyclobutyl)-2-methoxyacetic acid is a fluorinated cyclobutyl derivative with a methoxyacetic acid functional group, offering unique structural and electronic properties for synthetic and pharmaceutical applications. The presence of the difluorocyclobutyl moiety enhances metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery, particularly for designing bioactive molecules with improved pharmacokinetic profiles. The methoxyacetic acid group provides a versatile handle for further functionalization, enabling coupling reactions or derivatization. Its rigid cyclobutyl scaffold contributes to conformational constraint, which can be advantageous in modulating target binding affinity. This compound is suited for medicinal chemistry research, where fluorinated building blocks are increasingly sought after for their ability to fine-tune molecular properties.

2-(3,3-Difluorocyclobutyl)-2-methoxyacetic acid structure

2219374-16-8 structure

Product Name:2-(3,3-Difluorocyclobutyl)-2-methoxyacetic acid

CAS No:2219374-16-8

MF:C₇H₁₀F₂O₃

MW:180.149309635162

CID:5194140

PubChem ID:137952073

Update Time:2025-06-08

2-(3,3-Difluorocyclobutyl)-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

- Cyclobutaneacetic acid, 3,3-difluoro-α-methoxy-
- 2-(3,3-Difluorocyclobutyl)-2-methoxyacetic acid
- starbld0013622
- Inchi： 1S/C7H10F2O3/c1-12-5(6(10)11)4-2-7(8,9)3-4/h4-5H,2-3H2,1H3,(H,10,11)
- InChI Key： SIFCZUUSZZJDKT-UHFFFAOYSA-N
- SMILES： FC1(CC(C(C(=O)O)OC)C1)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 185
XLogP3: 1.1
Topological Polar Surface Area: 46.5

2-(3,3-Difluorocyclobutyl)-2-methoxyacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM462024-250mg	2-(3,3-difluorocyclobutyl)-2-methoxyacetic acid	2219374-16-8	95%+	250mg	$741	2025-08-06
Chemenu	CM462024-500mg	2-(3,3-difluorocyclobutyl)-2-methoxyacetic acid	2219374-16-8	95%+	500mg	$1154	2025-08-06
Chemenu	CM462024-1g	2-(3,3-difluorocyclobutyl)-2-methoxyacetic acid	2219374-16-8	95%+	1g	$1472	2025-08-06
Enamine	EN300-1702899-0.05g	2-(3,3-difluorocyclobutyl)-2-methoxyacetic acid	2219374-16-8	95%	0.05g	$315.0	2023-09-20
Enamine	EN300-1702899-0.1g	2-(3,3-difluorocyclobutyl)-2-methoxyacetic acid	2219374-16-8	95%	0.1g	$470.0	2023-09-20
Enamine	EN300-1702899-0.25g	2-(3,3-difluorocyclobutyl)-2-methoxyacetic acid	2219374-16-8	95%	0.25g	$672.0	2023-09-20
Enamine	EN300-1702899-0.5g	2-(3,3-difluorocyclobutyl)-2-methoxyacetic acid	2219374-16-8	95%	0.5g	$1058.0	2023-09-20
Enamine	EN300-1702899-1.0g	2-(3,3-difluorocyclobutyl)-2-methoxyacetic acid	2219374-16-8	95%	1g	$1357.0	2023-06-04
Enamine	EN300-1702899-2.5g	2-(3,3-difluorocyclobutyl)-2-methoxyacetic acid	2219374-16-8	95%	2.5g	$2660.0	2023-09-20
Enamine	EN300-1702899-5.0g	2-(3,3-difluorocyclobutyl)-2-methoxyacetic acid	2219374-16-8	95%	5g	$3935.0	2023-06-04